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Compound of Interest

Compound Name: 1,1-Diethoxypropane-d10

Cat. No.: B15582702

Disclaimer: Specific safety data for 1,1-Diethoxypropane-d10 is not readily available. The
following information is based on the Safety Data Sheet (SDS) and chemical properties of its
non-deuterated analogue, 1,1-Diethoxypropane (CAS: 4744-08-5). It is generally expected that
the deuterated form will have similar, but not identical, physical and chemical properties.
Toxicological properties are also expected to be similar, but differences in metabolic rates due
to the kinetic isotope effect could lead to variations in toxicity. This guide should be used for
informational purposes, and a substance-specific risk assessment should always be conducted
before handling.

Section 1: Chemical and Physical Properties

The physical and chemical properties of 1,1-Diethoxypropane are crucial for understanding its
behavior and potential hazards.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15582702?utm_src=pdf-interest
https://www.benchchem.com/product/b15582702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C7H1602 [1]
Molecular Weight 132.20 g/mol [1][2]
Appearance Colorless clear liquid (est) [3]

Boiling Point 122.8 °C at 760 mmHg [1]

Flash Point 12.8 °C (55.0 °F) [1][3]
Density 0.841 g/cm?3 [1]

Vapor Pressure 16.5 mmHg at 25°C [1]
Refractive Index n20/D 1.389 (lit.) [1]

Storage Temperature Flammables area [1]

Section 2: Hazard Identification and Classification

1,1-Diethoxypropane is classified as a highly flammable liquid and vapor.

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour

Signal Word: Danger[4][5]
GHS Pictograms:

e Flame

Precautionary Statements:

o Prevention: Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[4]
[5] Keep container tightly closed.[4][5] Ground/bond container and receiving equipment.[4][5]
Use explosion-proof electrical/ventilating/lighting equipment.[4][5] Use only non-sparking
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tools.[4][5] Take precautionary measures against static discharge.[4][5] Wear protective
gloves/eye protection/face protection.[4]

o Response: If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[4][5] In case of fire: Use appropriate media to extinguish.[4]

o Storage: Store in a well-ventilated place. Keep cool.[4][5]

o Disposal: Dispose of contents/container in accordance with
local/regional/national/international regulations.[4]

Section 3: Toxicological Information

Detailed toxicological studies for 1,1-Diethoxypropane are limited. The available information
suggests low acute toxicity.

Effect Observation Reference

Acute Toxicity Not available [4]

) ) o Prolonged skin contact may
Skin Corrosion/Irritation o [4]
cause temporary irritation.

) o Direct contact with eyes may
Serious Eye Damage/Irritation o
cause temporary irritation.[4]

Respiratory or Skin Not expected to be a

[4]

Sensitization respiratory or skin sensitizer.

No data available to indicate
o product or any components
Germ Cell Mutagenicity [4]
present at greater than 0.1%

are mutagenic or genotoxic.

Not considered to be a
Carcinogenicity carcinogen by IARC, ACGIH, [4]
NTP, or OSHA.
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Section 4: Experimental Protocols (General
Handling and Emergency Procedures)

Specific experimental protocols for safety testing of 1,1-Diethoxypropane-d10 are not
available in the provided search results. However, the SDS for the non-deuterated analogue
outlines standard procedures for safe handling and emergency response, which can be
adapted as a basis for a laboratory protocol.

4.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side shields or goggles.[4]

o Skin Protection: Wear appropriate chemical resistant gloves.[4] The specific glove material
should be selected based on the breakthrough time and permeation rate for the substance.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[5]

o Body Protection: Wear fire/flame resistant and impervious clothing.[5]

4.2 Handling and Storage

» Handling: Handle in a well-ventilated place.[5] Keep away from heat, sparks, and open
flames.[4] Use non-sparking tools and explosion-proof equipment.[4] All equipment used
when handling the product must be grounded to prevent static discharge.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]
Store in a flammables area.[1]

4.3 Accidental Release Measures

» Personal Precautions: Evacuate personnel to safe areas.[5] Remove all sources of ignition.
[5] Wear appropriate protective equipment.[4]

« Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let
the chemical enter drains.[5]
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o Methods for Cleaning Up: Use a non-combustible absorbent material like vermiculite, sand,
or earth to soak up the product and place it into a container for later disposal.[4]

4.4 First-Aid Measures

If Inhaled: Move the victim into fresh air.[5] If breathing is difficult, give oxygen.[5]

In Case of Skin Contact: Take off contaminated clothing immediately.[5] Wash off with soap
and plenty of water.[5]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes.[5]

If Swallowed: Rinse mouth with water.[5] Do not induce vomiting.[5]

Section 5: Logical Workflow for Hazard Assessment
and Response

The following diagram illustrates a logical workflow for assessing and responding to the
hazards associated with handling a flammable liquid like 1,1-Diethoxypropane.
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Hazard Assessment

Review SDS for
1,1-Diethoxypropane

Identify Hazards:
- Highly Flammable
- Potential Irritant

Assess Risks:
- Fire/Explosion

- Exposure

Develop Safety Protocol
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Implement Control Measures:
- Fume Hood
- Grounding
- No Ignition Sources

Select Appropriate PPE:
- Goggles
- Gloves
- Flame-Retardant Lab Coat

Proceed with Work
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Spill Response: Fire Response:
- Evacuate & Ventilate - Use CO2/Dry Chemical
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- Follow First-Aid
- Seek Medical Attention
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Caption: Logical workflow for hazard assessment and emergency response for 1,1-
Diethoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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